molecular formula C5H4ClN3O B1586017 6-Chloropyrazine-2-carboxamide CAS No. 36070-79-8

6-Chloropyrazine-2-carboxamide

Cat. No. B1586017
CAS RN: 36070-79-8
M. Wt: 157.56 g/mol
InChI Key: JEERXOCCQAMKAF-UHFFFAOYSA-N
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Description

6-Chloropyrazine-2-carboxamide, also known as 6-chloropyrazine-2-carboxylic acid amide, is a heterocyclic organic compound that is widely used in scientific research. It is a highly versatile compound with a wide range of applications, including in medicinal chemistry, organic synthesis, and drug discovery. 6-Chloropyrazine-2-carboxamide has been extensively studied and is known to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Antimycobacterial and Antifungal Activities

Research has demonstrated that 6-chloropyrazine-2-carboxamide derivatives possess significant antimycobacterial and antifungal activities. For instance, a study synthesized and evaluated the biological activity of various 5-alkyl-6-(alkylsulfanyl)- and 5-alkyl-6-(arylsulfanyl)pyrazine-2-carboxamides, finding notable antimycobacterial effects against Mycobacterium tuberculosis and antifungal effects against Trichophyton mentagrophytes (Křinková et al., 2002). Similarly, a series of substituted N-benzyl-3-chloropyrazine-2-carboxamides demonstrated effectiveness against various mycobacterial strains, including Mycobacterium tuberculosis (Semelková et al., 2017).

Photosynthesis-Inhibiting Activity

Another area of research interest is the photosynthesis-inhibiting activity of 6-chloropyrazine-2-carboxamide derivatives. A study focused on the synthesis of chlorinated N-phenylpyrazine-2-carboxamides and their ability to inhibit photosynthetic electron transport. The research found significant inhibition effects, particularly with certain compounds like 6-chloro-N-(4-chlorophenyl)pyrazine-2-carboxamide (Doležal et al., 2010).

Synthesis and Biological Evaluation

The synthesis process of these compounds and their biological evaluation also represents a significant area of research. For instance, a study evaluated the synthesis, antimycobacterial, and antifungal activities of substituted pyrazinecarboxamides. This study provided insights into the structure-activity relationships critical for their biological effectiveness (Doležal et al., 2006).

Herbicidal and Abiotic Elicitor Applications

Research into the use of 6-chloropyrazine-2-carboxamide derivatives as herbicides and abiotic elicitors has shown promising results. A study by Doležal et al. (2007) found that certain derivatives effectively inhibited photosynthetic electron transport in spinach chloroplasts and induced flavonoid production in Ononis arvensis callus culture (Doležal et al., 2007).

Spectroscopic Analysis and Molecular Docking Studies

Spectroscopic analysis and molecular docking studies of 6-chloropyrazine-2-carboxamide derivatives offer insight into their molecular structure and potential bioactivity. For example, a study conducted spectroscopic (FT-IR, FT-Raman) analysis and first-order hyperpolarizability and NBO analysis of a specific derivative, providing important information about its molecular properties and reactivity (Bhagyasree et al., 2015).

properties

IUPAC Name

6-chloropyrazine-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H4ClN3O/c6-4-2-8-1-3(9-4)5(7)10/h1-2H,(H2,7,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JEERXOCCQAMKAF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(N=C(C=N1)Cl)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H4ClN3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00361623
Record name 6-chloropyrazine-2-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00361623
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

157.56 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Chloropyrazine-2-carboxamide

CAS RN

36070-79-8
Record name 6-chloropyrazine-2-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00361623
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-chloropyrazine-2-carboxamide
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Synthesis routes and methods I

Procedure details

To a stirred solution of 84.0 g (0.744 mol) of N-(2-aminoethyl)-N-methyl-1,2-ethanediamine (see U.S. Pat. No. 3,201,472 for an example of how to obtain this material) in 700 ml of tetrahydrofuran was added 88.6 g (0.372 mol) of 1-(3,5-diamino-6-chloropyrazinoyl)imidazole in 10 portions over 1.5 hours. After 1 hour at ambient temperature the reaction mixture was filtered and concentrated to 300 ml. The solution was added dropwise to 1.4 liters of ether with vigorous stirring. The solid was filtered, washed with ether and dried. There was obtained 74.3 g (0.258 mol, 70%) of 3,5-diamino-N-2-[(2-aminoethyl)methylamino]ethyl]-6-chloropyrazinecarboxamide. A sample was filtered through a pad of silica gel and eluted with 5:95 (v/v) methanol:methylene chloride saturated wth ammonia gas; mp 138°-139.5° C.
Quantity
84 g
Type
reactant
Reaction Step One
Quantity
88.6 g
Type
reactant
Reaction Step Two
Quantity
700 mL
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

A solution of 6-chloro-pyrazine carboxylic acid (2.00 g, 12.62 mmol) in DMF (7 mL) was cooled to −40° C. NMP (2.77 mL, 25.23 mmol) and isobutyl chloroformate 3.27 mL, 25.23 mmol) were added. The temperature was allowed to increase to −20° C. during 20 min and then NH4OH was added. A precipitate was rapidly formed and after 15 min it was filtered off and washed with water. Crystallization from EtOH gave the title compound (670 mg, 34%) as light-brown needles.
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
7 mL
Type
solvent
Reaction Step One
Name
Quantity
2.77 mL
Type
reactant
Reaction Step Two
Quantity
3.27 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
34%

Synthesis routes and methods III

Procedure details

U.S. Pat. No. 3,201,472 as an example of how to obtain this material) in 700 ml of tetrahydrofuran was added 88.6 g (0.372 mol) of 1-(3,5-diamino-6-chloropyrazinoyl)imidazole (see U.S. Pat. No. 4,029,816 as an example of how to obtain this material) in 10 portions over 1.5 hours. After 1 hour at ambient temperature the reaction mixture was filtered and concentrated to 300 ml. The solution was added dropwise to 1.4 liters of ether with vigorous stirring. The solid was filtered, washed with ether and dried. There was obtained 74.3 g (0.258 mol, 70%) of 3,5-diamino-N-[2-(2-aminoethyl)methylamino]ethyl]-6-chloropyrazinecarboxamide. A sample was filtered through a pad of silica gel and eluted with 5:95 (v/v) methanol:methylene chloride saturated with ammonia gas; mp 138°-139.5° C.
Quantity
88.6 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods IV

Procedure details

To a solution of 2,6-dichloropyrazine (50 mg, 0.34 mmol) in DMF (1 mL) was added a solution of potassium cyanide (24 mg, 0.37 mmol) in H2O (1 mL). After stirring for 3 h at 100° C., the reaction mixture was cooled to r.t., poured into H2O (10 mL) and extracted with EtOAc three times. The combined organic layer was dried over MgSO4, filtered and concentrated. The crude product was purified by column chromatography (silica gel, EtOAc:Hexane, 3:7) to give 15 mg of the desired product. Yield: 32%.
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
24 mg
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Yield
32%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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6-Chloropyrazine-2-carboxamide
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Reactant of Route 5
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Reactant of Route 6
6-Chloropyrazine-2-carboxamide

Citations

For This Compound
67
Citations
B Servusová, D Eibinová, M Doležal, V Kubíček… - Molecules, 2012 - mdpi.com
A series of twelve amides was synthesized via aminolysis of substituted pyrazinecarboxylic acid chlorides with substituted benzylamines. Compounds were characterized with analytical …
Number of citations: 48 www.mdpi.com
B Servusova-Vanaskova, O Jandourek, P Paterova… - …, 2015 - pubs.rsc.org
… A portion of originating N-benzyl-6-chloropyrazine-2-carboxamide (1) reacted further with … More importantly, compounds 1a–e derived from N-benzyl-6-chloropyrazine-2-carboxamide (1…
Number of citations: 16 pubs.rsc.org
J Jampilek, M Dolezal, J Kunes… - Current organic …, 2005 - ingentaconnect.com
A new method of 5-chloropyrazine-2-carbonitrile preparation in a regioselective fashion and the study of the coupling of the pyrazine ring with variously substituted benzenethiols are …
Number of citations: 26 www.ingentaconnect.com
J Krinková, M Doležal, J Hartl, V Buchta, M Pour - Il Farmaco, 2002 - Elsevier
… 5-Alkyl-6-chloropyrazine-2-carboxamide (0.1 mol) and the corresponding sodium thioalcoholate or thiophenolate (0.1 mol) were dissolved in anhydrous N,N-dimethylformamide (150 ml…
Number of citations: 39 www.sciencedirect.com
B Servusová, P Paterová, J Mandíková… - Bioorganic & Medicinal …, 2014 - Elsevier
… The target structures were prepared from the corresponding 5-chloro (1) or 6-chloropyrazine-2-carboxamide (2) by nucleophilic substitution of chlorine by various non-aromatic amines (…
Number of citations: 35 www.sciencedirect.com
A Rajendran, V Thiagarajan, B Rajendar… - … et Biophysica Acta (BBA …, 2009 - Elsevier
… We report here the synthesis and the nucleobase recognition ability of 3,5-diamino-N-(3-aminopropyl)-6-chloropyrazine-2-carboxamide. This ligand is found to be useful for the …
Number of citations: 10 www.sciencedirect.com
B Servusova-Vanaskova, O Jandourek, P Paterova… - core.ac.uk
… A portion of originating N-benzyl-6chloropyrazine-2-carboxamide (1) reacted further with excess of benzylamine and yielded N-benzyl-6-benzylaminopyrazine2-carboxamide (1′, …
Number of citations: 0 core.ac.uk
A Vetrivel, J Ramasamy, S Natchimuthu… - Journal of …, 2023 - Taylor & Francis
… Four top leads namely ZINC3851967 N-[3,5-bis(trifluoromethyl)phenyl]-5-tert-butyl-6-chloropyrazine-2-carboxamide, ZINC4024175 4-Amino-1-[(2R,3S,4S,5S)-3,4-dihydroxy-5-(…
Number of citations: 2 www.tandfonline.com
L Tumova, J Tuma, M Dolezal - Molecules, 2011 - mdpi.com
… The flavonolignan production in callus culture after elicitation with N-(5-bromo-2-hydroxyphenyl)-5-tert-butyl-6-chloropyrazine-2-carboxamide was also increased by about 1039% (24 h …
Number of citations: 31 www.mdpi.com
NI Nikishkin, J Huskens, SA Ansari… - New journal of …, 2013 - pubs.rsc.org
… The corresponding acylation of 3 and 5 with 6-chloropyrazine-2-carbonyl chloride (7) gave calix[4]arenes 9 and 11, bearing two and four 6-chloropyrazine-2-carboxamide moieties, in 87…
Number of citations: 10 pubs.rsc.org

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